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Compound of Interest

Compound Name: JTP-70902

Cat. No.: B1673107 Get Quote

Essential Safety and Handling Guide for JTP-70902
Disclaimer: A specific Material Safety Data Sheet (MSDS) for JTP-70902 is not publicly

available. The following guidance is based on general laboratory best practices for handling

potent, solid-phase research compounds and their solutions in dimethyl sulfoxide (DMSO). It is

imperative to supplement this information with a risk assessment specific to your laboratory's

protocols and facilities.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling JTP-70902. Adherence to these procedures is critical

for ensuring personnel safety and maintaining experimental integrity.

Properties of JTP-70902
Property Value

Physical State Solid powder

Solubility Soluble in DMSO

Storage (Short-term) 0 - 4 °C (days to weeks)

Storage (Long-term) -20 °C (months to years)

Shipping Condition
Shipped under ambient temperature as a non-

hazardous chemical.
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The required

PPE varies depending on the physical state of the compound being handled.
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Task
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Handling Solid

Powder (e.g.,

weighing,

aliquoting)

ANSI Z87.1

compliant safety

glasses with side

shields or

chemical splash

goggles.

Powder-free

nitrile gloves.

Consider double-

gloving.

Fully-buttoned

laboratory coat.

Use of a certified

chemical fume

hood is the

primary

engineering

control. If

weighing outside

a fume hood, a

NIOSH-approved

N95 respirator is

recommended to

prevent

inhalation of fine

particles.

Handling DMSO

Solution

Chemical splash

goggles or a face

shield worn over

safety glasses.[1]

Butyl rubber,

fluoroelastomer,

or thick (15 mil)

latex gloves are

recommended as

DMSO can

penetrate

standard nitrile

gloves.[2][3] If

using nitrile

gloves, they

should be for

incidental contact

only and

changed

immediately

upon any splash.

[2]

Chemical-

resistant lab coat

or apron worn

over a standard

lab coat.

All work with

DMSO solutions

should be

conducted in a

certified chemical

fume hood to

minimize vapor

inhalation.[4]
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Operational and Disposal Plans
Engineering Controls

Ventilation: Always handle JTP-70902, both in solid and solution form, within a certified

chemical fume hood or other appropriate ventilated enclosure to minimize inhalation

exposure.[5][6][7]

Safety Equipment: Ensure easy access to an eyewash station and a safety shower.[1][5]

Experimental Protocols
Handling the Solid Compound:

Preparation: Before handling, decontaminate the work surface within the fume hood. Lay

down absorbent, disposable bench paper.[8]

Weighing: To minimize the dispersal of powder, use a spatula to transfer small amounts.

Avoid pouring directly from the bottle.[8] Keep the container closed when not in use.

Cleanup: After handling, carefully wipe down the work surface, balance, and any equipment

with a damp cloth or towel to collect any residual powder. Dispose of all contaminated

materials as hazardous waste.

Preparing and Handling DMSO Solutions:

Solvent Safety: DMSO is a penetration enhancer, meaning it can carry dissolved substances

like JTP-70902 through the skin.[2][4] Exercise extreme caution and avoid all skin contact.

Dissolving: Slowly add the pre-weighed JTP-70902 powder to the DMSO in a suitable

container within the fume hood.

Transferring: Use appropriate pipettes or other liquid handling devices for transferring the

solution. Never use mouth suction.[5][6]

Post-Handling: After use, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water, even after wearing gloves.[6][7]
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Disposal Plan
Solid Waste: All disposable materials contaminated with JTP-70902 (e.g., gloves, bench

paper, pipette tips, empty vials) must be collected in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Unused or waste solutions of JTP-70902 in DMSO should be collected in a

separate, compatible, and clearly labeled hazardous waste container. Do not pour chemical

waste down the drain.[9]

Waste Pickup: Follow your institution's guidelines for the disposal of chemical waste. Contact

your Environmental Health and Safety (EH&S) department to schedule a waste pickup.[9]

[10]

Emergency Procedures
Spills:

Alert personnel in the immediate area.[7][11]

For a small spill, if you are trained and have the appropriate spill kit, contain the spill by

working from the outside in with an absorbent material.[12][13]

For a large spill, evacuate the area, close the doors, and contact your institution's

emergency response team or EH&S.[14]

Avoid breathing vapors from the spill.[14]

Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove any contaminated clothing.[5][13] Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with water for at least 15 minutes using an eyewash

station.[5] Seek immediate medical attention.

Inhalation: Move to fresh air immediately. Seek medical attention.
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Caption: Workflow for the safe handling of JTP-70902.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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